Cas no 1039923-96-0 (1-(2-Chlorophenyl)-4,4-difluorobutane-1,3-dione)

• Product Name: 1-(2-Chlorophenyl)-4,4-difluorobutane-1,3-dione
• CAS No: 1039923-96-0
• MF: C₁₀H₇ClF₂O₂
• MW: 232.611189126968
• CID: 2101686
• PubChem ID: 43118320
• Update Time: 2025-11-02

1-(2-Chlorophenyl)-4,4-difluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-4,4-difluorobutane-1,3-dione
• 1-(2-Chlorophenyl)-4,4-difluorobutane-1,3-dione

• Inchi： 1S/C10H7ClF2O2/c11-7-4-2-1-3-6(7)8(14)5-9(15)10(12)13/h1-4,10H,5H2
• InChI Key： GGLIUMUGPSUQOT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CC(C(F)F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Chlorophenyl)-4,4-difluorobutane-1,3-dione

Exploring the Properties and Applications of 1-(2-Chlorophenyl)-4,4-difluorobutane-1,3-dione (CAS No. 1039923-96-0)

1-(2-Chlorophenyl)-4,4-difluorobutane-1,3-dione (CAS No. 1039923-96-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This difluorinated β-diketone derivative exhibits unique chemical properties due to the presence of both chlorophenyl and difluorobutane moieties, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure features a 1,3-dione core with 4,4-difluoro substitution, which enhances its reactivity in various organic transformations. Researchers have particularly focused on its potential as a building block for heterocyclic compounds, especially in the development of novel pharmaceutical intermediates. The 2-chlorophenyl group contributes to the compound's lipophilicity, an important factor in drug design and material science applications.

Recent studies highlight the growing importance of fluorinated organic compounds in medicinal chemistry, with 1-(2-Chlorophenyl)-4,4-difluorobutane-1,3-dione serving as a key example. The strategic incorporation of fluorine atoms, as seen in this molecule, often improves metabolic stability and bioavailability - two critical parameters that researchers frequently search for when developing new therapeutic agents. This aligns with current trends in drug discovery where fluorine-containing compounds represent about 20-30% of all new pharmaceutical products.

From a synthetic perspective, this compound offers several advantages. The β-diketone functionality enables diverse reactivity patterns, including chelation with metal ions and participation in condensation reactions. These characteristics make 1039923-96-0 particularly valuable for creating complex molecular architectures, answering the growing demand for multifunctional chemical building blocks in both academic and industrial settings.

The compound's thermal stability and solubility profile have also been subjects of investigation. With the increasing focus on green chemistry and sustainable synthesis, researchers are exploring how 1-(2-Chlorophenyl)-4,4-difluorobutane-1,3-dione can be utilized in more environmentally friendly reaction conditions. This addresses common search queries about eco-friendly chemical processes and sustainable pharmaceutical manufacturing.

Analytical characterization of CAS 1039923-96-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural features, which are crucial for its application in sensitive chemical syntheses. The growing interest in structure-activity relationships in drug design makes such detailed characterization data highly valuable to researchers.

In material science applications, the difluorobutane-1,3-dione moiety of this compound has shown promise in the development of specialized organic electronic materials. The combination of fluorine atoms and aromatic systems can influence electronic properties, making derivatives of 1-(2-Chlorophenyl)-4,4-difluorobutane-1,3-dione potentially useful in organic semiconductors and photovoltaic materials - areas receiving substantial research attention currently.

Quality control aspects of 1039923-96-0 are particularly important given its potential pharmaceutical applications. Manufacturers and researchers often search for information about analytical methods and purity standards for such specialized intermediates. The compound typically requires storage under inert conditions to maintain stability, reflecting the careful handling needed for many high-value chemical intermediates.

The market for fluorinated building blocks like 1-(2-Chlorophenyl)-4,4-difluorobutane-1,3-dione has shown steady growth, driven by the pharmaceutical industry's demand for novel synthetic intermediates. This trend corresponds with increasing search volumes for specialty chemicals and custom synthesis services in the chemical sector. The compound's unique structural features position it well within this expanding market segment.

Future research directions for CAS 1039923-96-0 may explore its potential in catalysis and ligand design, areas that consistently attract scientific interest. The compound's ability to coordinate with metals through its dione functionality suggests possible applications in asymmetric synthesis, answering frequent queries about chiral auxiliaries and enantioselective catalysts in organic chemistry.

From a regulatory perspective, proper documentation and characterization of 1-(2-Chlorophenyl)-4,4-difluorobutane-1,3-dione are essential for its use in various applications. Researchers often search for detailed safety data and handling procedures for such compounds, emphasizing the need for comprehensive technical information to support its responsible use in scientific and industrial contexts.

The synthesis of 1039923-96-0 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high yield and purity. This aligns with current industry focus on process optimization and scale-up challenges - common topics in chemical manufacturing discussions and frequent search terms among professionals in the field.

In conclusion, 1-(2-Chlorophenyl)-4,4-difluorobutane-1,3-dione represents an important class of fluorinated synthetic intermediates with broad potential in pharmaceutical and materials research. Its unique combination of aromatic and aliphatic fluorinated components makes it particularly valuable for creating complex molecular structures. As research continues to explore new applications for difluorinated compounds, this chemical entity will likely maintain its relevance in advanced chemical synthesis and drug discovery efforts.